Cas no 87887-24-9 (2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]-)

2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]- structure
87887-24-9 structure
Product Name:2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]-
CAS No:87887-24-9
MF:C13H26O2
MW:214.344344615936
CID:651059
PubChem ID:71411880
Update Time:2025-04-19

2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]-
    • 1-(2,6-dimethylcyclohexyl)oxypentan-2-ol
    • DTXSID30831460
    • 1-[(2,6-Dimethylcyclohexyl)oxy]pentan-2-ol
    • 87887-24-9
    • Inchi: 1S/C13H26O2/c1-4-6-12(14)9-15-13-10(2)7-5-8-11(13)3/h10-14H,4-9H2,1-3H3
    • InChI Key: GNMYYZCWLIIAAM-UHFFFAOYSA-N
    • SMILES: O(CC(CCC)O)C1C(C)CCCC1C

Computed Properties

  • Exact Mass: 214.193280068g/mol
  • Monoisotopic Mass: 214.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd